2-Benzylisoindolin-1-one

• IUPAC Name: 2-benzyl-3H-isoindol-1-one
• InChI: InChI=1S/C15H13NO/c17-15-14-9-5-4-8-13(14)11-16(15)10-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key: SCSQXWFIZNVBID-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)N1CC3=CC=CC=C3
• Molecular Formula: C15H13NO
• Molecular Weight: 223.27 g/mol
• Solubility: >33.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 13380-32-0

Description

2-Benzylisoindolin-1-one is a useful research compound. Its molecular formula is C15H13NO and its molecular weight is 223.275. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Medicinal Applications

2-Benzylisoindolin-1-one, as part of the broader class of isoindolin-1-one compounds, has been intensively studied for its synthesis methods and potential medicinal applications. For instance, 2-alkyl-1,2-benzisoselenazol-3(2H)-ones, a class related to isoindolin-1-one, have been synthesized through copper-mediated cross-coupling and evaluated for their inhibition of Mycobacterium tuberculosis growth and activity (Thanna et al., 2017).

2. Natural Products and Bioactivity

The isoindolin-1-one framework, which includes this compound, is found in a variety of naturally occurring compounds. These compounds are known for their diverse biological activities and have therapeutic potential for various chronic diseases. Recent developments in synthetic methods have expanded the scope of 1-isoindolinone chemistry, indicating a potential for future medicinal applications (Upadhyay et al., 2020).

3. Anti-Cancer Activity

Isoindolin-1-ones, including this compound derivatives, have been synthesized and evaluated for their anti-cancer activity. A study reported the construction of a library of multisubstituted 3-methyleneisoindolin-1-ones, which exhibited anti-proliferative activity in various human cancer cell lines (Mehta et al., 2022).

4. Vasodilative Effects

Research into 2-Benzylisoquinolin-1(2H)-ones, closely related to this compound, has suggested their potential as vasodilative agents. Certain derivatives demonstrated significant vasodilative effects and the potential for use as antihypertensive agents (Kang et al., 2015).

5. Synthesis of Derivatives for Therapeutic Applications

Further research has focused on the synthesis of isoindolin-1-one derivatives for therapeutic applications. Techniques such as electrophilic cyclization, nucleophilic addition of organozinc reagents, and ultrasound irradiation have been employed to create novel derivatives with potential medicinal properties (Mehta et al., 2012), (Ma et al., 2020), (Nasrollahzadeh & Shafiei, 2021).